Cas no 2229686-89-7 (5-(4-fluorophenyl)pent-2-en-1-amine)

• Product Name: 5-(4-fluorophenyl)pent-2-en-1-amine
• CAS No: 2229686-89-7
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5922460
• PubChem ID: 165783949
• Update Time: 2025-10-28

5-(4-fluorophenyl)pent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)pent-2-en-1-amine
• EN300-1781375
• 2229686-89-7

• Inchi： 1S/C11H14FN/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h1,3,5-8H,2,4,9,13H2/b3-1+
• InChI Key： QNPGDUAJKCEONH-HNQUOIGGSA-N
• SMILES： FC1C=CC(=CC=1)CC/C=C/CN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 5-(4-fluorophenyl)pent-2-en-1-amine

5-(4-Fluorophenyl)pent-2-en-1-amine: A Comprehensive Overview

5-(4-Fluorophenyl)pent-2-en-1-amine, also known by its CAS number 2229686-89-7, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an amine group, making it a valuable molecule in both academic research and industrial settings. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and material science.

The chemical structure of 5-(4-Fluorophenyl)pent-2-en-1-amine consists of a pentenamine backbone with a fluorophenyl substituent at the 4-position. This arrangement imparts the molecule with distinct electronic properties, enabling it to participate in a wide range of chemical reactions. The presence of the fluorine atom introduces additional functionality, enhancing its reactivity and making it an attractive candidate for various applications.

Recent studies have demonstrated the utility of 5-(4-Fluorophenyl)pent-2-en-1-amine in the synthesis of bioactive compounds. Researchers have utilized this molecule as a key intermediate in the development of novel pharmaceutical agents, particularly in the field of oncology. Its ability to form stable bonds with other functional groups has made it a valuable building block in medicinal chemistry.

In addition to its role in drug discovery, 5-(4-Fluorophenyl)pent-2-en-1-amine has found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials, such as conductive polymers and organic semiconductors. Recent breakthroughs in nanotechnology have further expanded its potential in this domain.

The synthesis of 5-(4-Fluorophenyl)pent-2-en-1-amine involves a multi-step process that typically begins with the preparation of the fluorophenyl precursor. This is followed by coupling reactions to introduce the pentenamine moiety. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of 5-(4-Fluorophenyl)pent-2-en-1-amine are well-documented, with studies focusing on its solubility, stability, and reactivity under various conditions. These properties are crucial for understanding its behavior in different chemical environments and for optimizing its use in practical applications.

In conclusion, 5-(4-fluorophenyl)pent-2-en-1-amine represents a fascinating compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to make it a subject of intense research interest, driving innovation and advancing our understanding of organic chemistry.